Cas no 2228605-50-1 (2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2228605-50-1
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6077760
• PubChem ID: 165611916
• Update Time: 2025-07-18

2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol
• 2228605-50-1
• 2-amino-2-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-1-ol
• EN300-1729089

• Inchi： 1S/C12H21N3O2/c1-12(13,8-16)10-7-15(2)14-11(10)9-3-5-17-6-4-9/h7,9,16H,3-6,8,13H2,1-2H3
• InChI Key： TXUFZZSTMMMSJX-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1C(=CN(C)N=1)C(C)(CO)N

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol

Professional Introduction to Compound with CAS No. 2228605-50-1 and Product Name: 2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol

The compound with the CAS number 2228605-50-1 and the product name 2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular framework of this compound integrates several key functional groups, including an amino group, a pyrazole ring, and an oxane moiety, which contribute to its unique chemical properties and biological activities.

Recent research in the domain of 2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol has highlighted its promising role as a scaffold for designing novel therapeutic agents. The pyrazole ring, a heterocyclic aromatic compound, is well-documented for its versatility in medicinal chemistry due to its ability to interact with various biological targets. In particular, the presence of the oxane group introduces a hydroxylated ether structure, which can enhance solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

One of the most compelling aspects of this compound is its potential in modulating enzymatic pathways associated with inflammation and oxidative stress. Studies have demonstrated that derivatives of pyrazole can exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The incorporation of the amino group into the molecular structure further enhances its reactivity, allowing for modifications that could improve binding affinity to target proteins. This dual functionality makes 2-amino-2-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-1-ol a valuable candidate for developing novel inhibitors targeting inflammatory diseases.

The oxan-4-yloxy substituent in the compound's structure contributes to its unique physicochemical properties, including enhanced lipophilicity and metabolic stability. These characteristics are particularly important for drug candidates intended for oral administration, as they can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the presence of multiple chiral centers in the molecule offers opportunities for developing enantiomerically pure compounds, which can exhibit improved efficacy and reduced side effects compared to racemic mixtures.

In the context of current pharmaceutical research, 2-amino-2-methyl-N-(pyrazolizinylmethyl)ethanamine, a related derivative of our compound of interest, has been studied for its potential role in treating neurological disorders. Research indicates that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in conditions such as epilepsy and neurodegenerative diseases. While further studies are needed to fully elucidate the mechanisms of action, these findings underscore the importance of exploring novel scaffolds like 2-amino-N-(pyrazolizinylmethyl)ethanamine for addressing unmet medical needs.

The synthesis of 2-amino-N-(pyrazolizinylmethyl)ethanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize production processes. These methods not only improve efficiency but also minimize waste generation, aligning with green chemistry principles. The development of scalable synthetic routes is crucial for transitioning promising candidates like this into clinical trials and eventual market availability.

Beyond its potential therapeutic applications, 2-amino-N-(pyrazolizinylmethyl)ethanamine has also been explored as a tool compound in biochemical research. Its ability to modulate enzyme activity makes it useful for studying signaling pathways and developing inhibitors for drug discovery programs. Researchers have leveraged this compound to identify new targets and understand disease mechanisms at a molecular level. Such insights are invaluable for designing next-generation drugs that are more effective and better tolerated by patients.

The structural complexity of N-(pyrazolizinylmethyl)ethanamine hydrochloride, another derivative related to our main compound, presents both challenges and opportunities for medicinal chemists. While designing molecules with multiple functional groups requires careful consideration to avoid undesired interactions or instability, it also opens up possibilities for creating highly specific ligands. Computational modeling techniques have been increasingly used to predict binding affinities and optimize molecular structures before experimental synthesis begins. This approach accelerates the drug discovery process by reducing the number of compounds that need to be tested empirically.

Looking ahead, future research on compounds like N-(pyrazolizinylmethyl)ethanamine hydrochloride will likely focus on improving their pharmacokinetic profiles through structural modifications. Enhancing solubility while maintaining biological activity is a common goal in drug development. Additionally, exploring new synthetic strategies that incorporate biodegradable linkers or prodrugs could lead to more sustainable pharmaceuticals with improved patient compliance due to better absorption or reduced side effects.

In conclusion,CAS No 2228605 50 1 represents a fascinating example of how complex molecular structures can be leveraged to develop innovative therapeutic agents. The combination of an amino group,pyrazole ring,and oxane moiety endows this compound with unique properties that make it suitable for addressing various diseases. As research continues,2-amino-N-(pyrazolizinylmethyl)ethanamineand related derivatives hold promise not only as lead compounds but also as valuable tools for understanding biological processes at a deeper level.